Cas no 1554536-33-2 (2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine)

• Product Name: 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine
• CAS No: 1554536-33-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6313015
• PubChem ID: 83879032
• Update Time: 2025-05-20

2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine
• 1554536-33-2
• EN300-1773388
• 2-[6-(propan-2-yloxy)pyridin-2-yl]propan-1-amine

• Inchi： 1S/C11H18N2O/c1-8(2)14-11-6-4-5-10(13-11)9(3)7-12/h4-6,8-9H,7,12H2,1-3H3
• InChI Key： MLCZVGPFANFIFY-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C(C)CN)=N1)C(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine

Introduction to 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine (CAS No. 1554536-33-2)

2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1554536-33-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyridine core substituted with an amine and an ethoxypropyl group, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique scaffold positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine is characterized by a pyridine ring connected to a propylamine moiety at the 2-position and an ethoxypropyl group at the 6-position. This arrangement creates a molecule with multiple functional sites that can interact with biological targets. The pyridine ring is a common pharmacophore in many drugs, known for its ability to form hydrogen bonds and coordinate with metal ions, while the amine and ethoxypropyl groups contribute to the molecule’s solubility and bioavailability. Such structural features make it an attractive candidate for further chemical modifications and biological testing.

In recent years, there has been growing interest in compounds with pyridine derivatives due to their diverse biological activities. Pyridine-based molecules have been extensively studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The amine group in 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine is particularly noteworthy, as it can serve as a site for further derivatization, enabling the synthesis of analogs with enhanced potency or selectivity. Additionally, the ethoxypropyl group may contribute to the molecule’s pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multi-target directed ligands, which are designed to interact with multiple biological targets simultaneously. This approach has shown promise in treating complex diseases by addressing multiple pathological mechanisms. The structural features of 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine make it a suitable candidate for such an approach. For instance, the pyridine ring can interact with proteins or enzymes, while the amine and ethoxypropyl groups can modulate other targets. This versatility opens up possibilities for designing drugs with broader therapeutic effects.

One of the most exciting areas of research involving pyridine derivatives is their application in oncology. Pyridine-based compounds have been investigated as inhibitors of kinases, which are enzymes overexpressed in many cancer cells. The amine group in 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine could be exploited to develop kinase inhibitors by further functionalization. Similarly, the ethoxypropyl group might enhance binding affinity or selectivity against specific kinase targets. Several studies have demonstrated that pyridine-based kinase inhibitors exhibit significant anticancer activity in preclinical models.

Beyond oncology, compounds like 2-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine have potential applications in other therapeutic areas as well. For example, they could be explored as antiviral or anti-inflammatory agents. The ability of pyridine derivatives to modulate enzyme activity and receptor binding makes them versatile tools for drug discovery. Recent advances in computational chemistry have further accelerated the process of identifying promising candidates like this one by predicting their binding affinities and interactions with biological targets.

The synthesis of highly functionalized pyridines remains a challenge but is crucial for developing effective therapeutic agents. Strategies such as multi-step organic synthesis or transition-metal-catalyzed reactions are often employed to construct complex molecular frameworks like that of 2-6-(propan-oxy)pyridin-pyrrolidinone-propionitrile (CAS No.:155453633). These synthetic approaches require careful optimization to ensure high yields and purity while minimizing side reactions. Advances in synthetic methodologies have made it possible to access increasingly complex molecules, expanding the toolkit available for drug discovery.

In conclusion,the compound CAS No.:155453633 exhibits structural features that make it a promising candidate for further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for pyridine derivatives,compounds like this one will play an increasingly important role in drug discovery efforts worldwide.